Cas no 1396891-93-2 ((2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one)

• Product Name: (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one
• CAS No: 1396891-93-2
• MF: C₁₆H₁₇NOS₂
• MW: 303.442281484604
• CID: 5907799
• PubChem ID: 71786962
• Update Time: 2025-06-08

(2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-thiophen-2-yl-1-(4-thiophen-3-ylpiperidin-1-yl)prop-2-en-1-one
• (2E)-3-(thiophen-2-yl)-1-[4-(thiophen-3-yl)piperidin-1-yl]prop-2-en-1-one
• 1396891-93-2
• AKOS024535773
• (E)-3-(thiophen-2-yl)-1-(4-(thiophen-3-yl)piperidin-1-yl)prop-2-en-1-one
• F6184-0447
• (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one

• Inchi： 1S/C16H17NOS2/c18-16(4-3-15-2-1-10-20-15)17-8-5-13(6-9-17)14-7-11-19-12-14/h1-4,7,10-13H,5-6,8-9H2/b4-3+
• InChI Key： RBDQUYNODAFSRE-ONEGZZNKSA-N
• SMILES： C(N1CCC(C2C=CSC=2)CC1)(=O)/C=C/C1SC=CC=1

Computed Properties

• Exact Mass: 303.07515651g/mol
• Monoisotopic Mass: 303.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.8Ų

Additional information on (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one

Introduction to (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 1396891-93-2)

(2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one (CAS No. 1396891-93-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one is composed of a thiophene moiety, a piperidine ring, and an α,β-unsaturated ketone. The presence of these functional groups imparts unique properties to the molecule, making it an interesting target for various chemical and biological investigations. The thiophene rings are known for their aromaticity and electron-donating properties, which can influence the compound's reactivity and stability. The piperidine ring, on the other hand, provides a flexible backbone that can adopt different conformations, potentially affecting the compound's binding affinity to biological targets.

The synthesis of (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-1-one has been reported in several studies. One common approach involves the condensation of 4-(thiophen-3-yl)piperidine with 3-thiophenecarbaldehyde followed by an aldol condensation reaction to form the α,β-unsaturated ketone. This method is efficient and scalable, making it suitable for large-scale production in industrial settings. Recent advancements in synthetic chemistry have also explored alternative routes that improve yield and reduce the number of steps required for synthesis.

In terms of biological activities, (2E)-3-(thiophen-2-yl)-1-4-(thiophen-3-yl)piperidin-1-ylprop-2-en-one has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key regulators of cellular processes such as cell growth and differentiation. This property makes it a potential candidate for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Furthermore, recent research has explored the pharmacological effects of (2E)-3-(thiophen-2-y l)-1 -4 -(th iophe n - 3 - yl )pip eridi n - 1 - ylpr op - 2 - en - 1 - one on central nervous system (CNS) disorders. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and may have neuroprotective properties. These findings suggest that it could be further investigated as a potential therapeutic agent for neurological conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of (2E)-3-(thiophen - 2 - yl ) - 1 - 4 -( th iophe n - 3 - yl )pip eridi n - 1 - ylpr op - 2 - en - 1 - one is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug development. However, further studies are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, (2E)-3-(thiophen - 2 - yl ) - 1 - 4 -( th iophe n - 3 - yl )pip eridi n - 1 - ylpr op - 2 - en - 1 - one (CAS No. 1396891-93\-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore its full potential in various medical fields.